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Compound of Interest

Compound Name: 4,6-Dibromoindoline-2,3-dione

Cat. No.: B070428 Get Quote

An In-depth Technical Guide to 4,6-Dibromoisatin: Physical Appearance and Stability

Introduction
4,6-Dibromoisatin (CAS No. 187326-67-6) is a brominated derivative of isatin, a heterocyclic

compound that serves as a vital scaffold in medicinal chemistry and organic synthesis.[1][2] Its

unique structure is of significant interest to researchers in drug development for creating novel

therapeutic agents. This document provides a comprehensive overview of the known physical

and chemical properties of 4,6-Dibromoisatin, with a focus on its appearance, stability, and

handling protocols for a scientific audience.

Physicochemical Properties
4,6-Dibromoisatin is a red crystalline powder.[3] It is characterized by its stability under

standard laboratory conditions, particularly its resistance to light and heat.[3] Proper storage

involves keeping the compound in a sealed container in a dry environment at room

temperature.[3][4]

A summary of its key physical and chemical data is presented below.

Table 1: Physicochemical Properties of 4,6-Dibromoisatin
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Property Value Source(s)

CAS Number 187326-67-6 [3][4]

Molecular Formula C₈H₃Br₂NO₂ [3][4]

Molar Mass 304.92 g/mol [3][4]

Appearance Red crystalline powder [3]

Melting Point 254-256 °C [4]

Density (Predicted) 2.179 g/cm³ [3][4]

Storage Temperature Room Temperature [3][4]

Table 2: Solubility Profile of 4,6-Dibromoisatin

Solvent Solubility Source(s)

Water Insoluble [3]

Ethanol Soluble [3]

Toluene Soluble [3]

Dimethylformamide (DMF) Soluble [3]

Stability and Handling
3.1 Stability

4,6-Dibromoisatin is reported to be a stable compound with good resistance to both heat and

light.[3] To ensure its integrity, it should be stored in a tightly sealed container, protected from

moisture, and kept at room temperature.[3][4]

3.2 Handling and Safety

While 4,6-Dibromoisatin is considered to have low toxicity, standard laboratory precautions are

necessary to minimize exposure.[3] When handling the compound, personnel should wear

appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
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coat.[3] It is crucial to avoid inhaling the powder or allowing it to come into contact with skin and

eyes.[3] Work should be conducted in a well-ventilated area or under a fume hood.

The logical workflow for handling and storing the compound is outlined in the diagram below.

Receive Compound

Inspect Container for Damage

Don PPE
(Gloves, Goggles, Lab Coat)

Transfer to Storage Location

Store in Sealed, Dry Conditions
at Room Temperature

Handle in Ventilated Area

For Use

Dispose of Waste Properly

Click to download full resolution via product page

General workflow for handling and storage of 4,6-Dibromoisatin.
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Experimental Protocols
4.1 General Synthesis Method

A common method for the preparation of 4,6-Dibromoisatin involves the condensation reaction

of 4,6-Dibromo-o-phenylenediamine with phthalic acid.[3] This synthetic route requires

appropriate experimental conditions typical of organic synthesis reactions.[3]

The conceptual pathway for this synthesis is visualized below.

4,6-Dibromo-o-phenylenediamine

Condensation Reaction
(Organic Synthesis Conditions)

Phthalic Acid

4,6-Dibromoisatin

Click to download full resolution via product page

Conceptual synthesis pathway for 4,6-Dibromoisatin.

While specific, detailed protocols for the synthesis of the 4,6-dibromo isomer are not readily

available in public literature, procedures for similar compounds, such as 5,7-dibromoisatin,

have been described.[1][5] These often involve the direct bromination of isatin under controlled

temperature conditions or the synthesis from substituted anilines.[1][5] Researchers may adapt

such methods, although optimization for the desired regioisomer would be necessary.

Applications in Research
Isatin and its halogenated derivatives are recognized for their potential in biomedical research

and as intermediates for dyes and pigments.[1][3] Bromo-substituted isatins, in particular, have
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been investigated for their anti-cancer activities, making 4,6-Dibromoisatin a compound of

interest for screening and development in oncology and other therapeutic areas.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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